Cas no 1542538-41-9 (1-(1-benzofuran-5-yl)cyclopropylmethanol)

• Product Name: 1-(1-benzofuran-5-yl)cyclopropylmethanol
• CAS No: 1542538-41-9
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• CID: 6016851
• PubChem ID: 83684491
• Update Time: 2025-05-20

1-(1-benzofuran-5-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzofuran-5-yl)cyclopropylmethanol
• [1-(1-benzofuran-5-yl)cyclopropyl]methanol
• EN300-1741076
• SCHEMBL24825898
• 1542538-41-9

• Inchi： 1S/C12H12O2/c13-8-12(4-5-12)10-1-2-11-9(7-10)3-6-14-11/h1-3,6-7,13H,4-5,8H2
• InChI Key： GPXIHLIBTZOWJA-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC3=C(C=CO3)C=2)CC1

Computed Properties

• Exact Mass: 188.083729621g/mol
• Monoisotopic Mass: 188.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.4Ų

Additional information on 1-(1-benzofuran-5-yl)cyclopropylmethanol

Professional Introduction to 1-(1-benzofuran-5-yl)cyclopropylmethanol (CAS No. 1542538-41-9)

1-(1-benzofuran-5-yl)cyclopropylmethanol, identified by the chemical abstracts service number 1542538-41-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclopropylmethylol moiety linked to a benzofuran scaffold, has garnered attention due to its structural uniqueness and potential biological activities. The benzofuran moiety is a well-documented pharmacophore in drug discovery, often associated with properties such as analgesic, anti-inflammatory, and anticancer effects. The integration of this moiety with a cyclopropyl group introduces rigidity and specific spatial orientation, which can influence binding interactions with biological targets.

The structural features of 1-(1-benzofuran-5-yl)cyclopropylmethanol make it a promising candidate for further investigation in the development of novel therapeutic agents. The cyclopropyl group, known for its ability to enhance metabolic stability and binding affinity, could play a crucial role in optimizing pharmacokinetic profiles. Additionally, the presence of a hydroxymethyl group provides opportunities for further derivatization, allowing chemists to explore diverse chemical spaces and potentially identify more potent analogs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such compounds with greater accuracy. Studies suggest that the benzofuran-cyclopropyl scaffold may interact with enzymes and receptors involved in critical metabolic pathways. For instance, preliminary virtual screening experiments have indicated potential binding to enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammation and pain mediation. These findings align with the growing interest in developing selective inhibitors for these targets.

In the context of modern drug discovery, 1-(1-benzofuran-5-yl)cyclopropylmethanol exemplifies the importance of rational molecular design. By combining known pharmacophores with structurally distinct components, researchers can generate compounds with tailored properties. The cyclopropylmethylol group, in particular, has been less explored compared to other heterocyclic systems, presenting an opportunity to discover novel mechanisms of action. This compound may serve as a starting point for developing next-generation therapeutics that address unmet medical needs.

The synthesis of 1-(1-benzofuran-5-yl)cyclopropylmethanol involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps typically include the formation of the cyclopropane ring followed by functionalization at the benzofuran core. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. Such improvements are essential for scaling up production and conducting extensive biological evaluations.

Biological evaluation of 1-(1-benzofuran-5-yl)cyclopropylmethanol has revealed intriguing properties that warrant further investigation. In vitro assays have shown modest activity against certain inflammatory markers, suggesting potential therapeutic applications in conditions such as rheumatoid arthritis or inflammatory bowel disease. Additionally, preliminary cell-based assays hint at possible effects on pathways related to cancer progression, although these findings require validation through more rigorous studies.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 1-(1-benzofuran-5-yl)cyclopropylmethanol. Predictive models can analyze vast datasets to identify molecules with high binding affinity and favorable pharmacokinetic profiles. This approach complements traditional experimental methods by providing rapid screening capabilities, allowing researchers to focus on the most promising leads.

Future directions for research on 1-(1-benzofuran-5-yl)cyclopropylmethanol include exploring its derivatives through structure-based drug design (SBDD) and fragment-based drug discovery (FBDD). By understanding its interaction with biological targets at an atomic level, scientists can optimize its potency and selectivity. Furthermore, exploring its potential as a prodrug or covalent inhibitor could open new avenues for therapeutic intervention.

The broader significance of compounds like 1-(1-benzofuran-5-yl)cyclopropylmethanol lies in their contribution to expanding the chemical toolbox available for drug development. As pharmaceutical industries continue to seek innovative solutions to complex diseases, molecules with unique structural motifs become increasingly valuable. The combination of a benzofuran ring with a cyclopropylmethylol group represents an elegant example of how merging different chemical scaffolds can lead to novel bioactive entities.

In conclusion,1-(1-benzofuran-5-yl)cyclopropylmethanol (CAS No. 1542538-41-9) is a compound with significant potential in pharmaceutical research. Its structural features and preliminary biological activity make it an attractive candidate for further exploration. As methodologies in drug discovery evolve, compounds such as this will continue to play a pivotal role in advancing therapeutic innovation.